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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data and

handling information for calcium picrate. It is intended for an audience with a professional

background in chemistry and laboratory safety. The information presented is a synthesis of

data from Material Safety Data Sheets (MSDS) for related compounds, academic research,

and safety guidelines.

Chemical Identification and Physical Properties
Calcium picrate is the calcium salt of picric acid. Its chemical and physical properties are

summarized in the table below. It is important to note that calcium picrate can exist in various

hydrated forms, which can affect its properties. For instance, one study identified a metastable

phase of calcium picrate containing 10.4-10.7 molecules of water and a stable form with 4.8

molecules of water.[1]
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Property Value

Chemical Name Calcium bis(2,4,6-trinitrophenolate)

Synonyms Calcium dipicrate, Calcarea picrata

CAS Number 16824-78-5

Molecular Formula C₁₂H₄CaN₆O₁₄

Molecular Weight 496.27 g/mol

Appearance Yellow crystalline solid

Solubility Slightly soluble in water

Hazard Identification and GHS Classification
A specific, official Globally Harmonized System (GHS) classification for calcium picrate is not

readily available. However, based on the known hazards of its parent compound, picric acid,

and other metal picrates, calcium picrate should be handled as a highly hazardous substance.

Picric acid, when containing less than 30% water, is classified as a Division 1.1 explosive.[2]

Metal salts of picric acid, including calcium picrate, are known to be even more sensitive to

shock, friction, and heat than picric acid itself.[2][3][4][5] Calcium picrate is formed when picric

acid reacts with concrete or plaster.[3][4][5][6] This presents a significant and often overlooked

hazard in laboratory and storage environments.

The toxicity of calcium picrate is primarily attributed to the picrate anion. Picric acid is toxic by

all routes of exposure (ingestion, inhalation, and skin absorption).[3][4]

Anticipated GHS Hazard Classification:
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Hazard Class Category

Explosive Division 1.1

Acute Toxicity (Oral) Category 3 or 4

Acute Toxicity (Dermal) Category 3 or 4

Acute Toxicity (Inhalation) Category 3 or 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 1 or 2A

Hazard Pictograms (Anticipated):

Exploding Bomb
(Explosive)

Skull and Crossbones
(Acute Toxicity)

Exclamation Mark
(Irritant, Skin Sensitizer, Acute Toxicity (harmful))

Click to download full resolution via product page

GHS Pictograms for Anticipated Hazards

Signal Word (Anticipated):Danger

Hazard Statements (Anticipated):

H201: Explosive; mass explosion hazard.

H301/311/331: Toxic if swallowed, in contact with skin, or if inhaled.

H315: Causes skin irritation.

H318: Causes serious eye damage.

Experimental Protocols and Safety Data
Explosive Properties
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The primary hazard of calcium picrate is its explosive nature, especially when dry. Metal

picrates are known to be sensitive to initiation by shock, friction, or heat.

Experimental Methodology: Drop Hammer Test

One common method to determine the impact sensitivity of an explosive is the drop hammer

test. While specific results for calcium picrate are not readily available, a study on alkaline-

earth metal picrates performed this test. The general procedure is as follows:

A small, precisely weighed sample of the substance is placed on a hardened steel anvil.

A specified weight (the "hammer") is dropped from a predetermined height onto the sample.

The test is repeated multiple times at various heights to determine the height at which there

is a 50% probability of causing an explosion (this is known as the H₅₀ value).

A lower H₅₀ value indicates a greater sensitivity to impact.

A study on alkaline-earth metal picrates indicated that the activation energy for the initiation of

exothermic decomposition of calcium picrate is 140.3 kJ/mol.[1]

Workflow for Drop Hammer Impact Sensitivity Test

Toxicological Data
Specific LD₅₀ (Lethal Dose, 50%) or LC₅₀ (Lethal Concentration, 50%) data for calcium picrate
are not available in the reviewed literature. The toxicity is inferred from data on picric acid.

Ingestion of 1-2 grams of picric acid can cause severe poisoning in humans.[7]

Experimental Methodology: LD₅₀ Determination (General Protocol)

LD₅₀ studies are typically conducted on laboratory animals (e.g., rats, mice) to determine the

dose of a substance that is lethal to 50% of the test population.

Animal Selection: A group of uniform animals (in terms of species, strain, age, and weight) is

selected.
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Dosage Administration: The substance is administered to different groups of animals at

varying doses. Common routes of administration are oral, dermal, or inhalation.

Observation: The animals are observed for a set period (e.g., 14 days), and the number of

fatalities in each group is recorded.

Statistical Analysis: The data is statistically analyzed to determine the dose at which 50% of

the animals died. This value is expressed as milligrams of substance per kilogram of body

weight (mg/kg).

Handling and Storage
Extreme caution must be exercised when handling and storing calcium picrate and materials

potentially contaminated with it.

Key Handling Precautions:

Always assume it is explosive: Handle with the same precautions as a primary explosive.

Avoid friction, shock, and heat: Do not use metal spatulas or create situations where friction

or impact can occur.[3]

Keep wet: Calcium picrate, like picric acid, is less sensitive when wet. However, it is crucial

to prevent it from drying out.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (nitrile or neoprene), and chemical safety goggles. Work in a

chemical fume hood.[7]

Avoid contact with incompatible materials: Do not allow calcium picrate to come into contact

with metals (especially copper, lead, and zinc), concrete, or plaster.[4][5]

Storage:

Store in a designated, well-ventilated, cool, and dry area away from heat, sparks, and open

flames.
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The storage area should be constructed of compatible materials (avoiding concrete and

metals where the material could be spilled).

Store in the original container, ensuring the cap and threads are clean before sealing.[3]

Regularly inspect containers for any signs of drying or crystal formation.

Handling Calcium Picrate

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a
Chemical Fume Hood
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Click to download full resolution via product page

Logical Flow for Safe Handling of Calcium Picrate

First Aid and Emergency Procedures
In case of exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing.
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Eye Contact: Immediately flush eyes with a directed stream of water for at least 15 minutes,

holding the eyelids apart. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Seek immediate medical attention.

Spill and Leak Procedures:

DO NOT attempt to clean up a spill of dry calcium picrate. Evacuate the area and contact

emergency responders or a bomb disposal unit.

If a small spill of a solution occurs, carefully absorb it with an inert, non-combustible material.

Keep the spilled material wet at all times. Place the absorbed material in a sealed, labeled

container for disposal as hazardous waste.

Disposal Considerations
Calcium picrate and any materials contaminated with it must be disposed of as hazardous

explosive waste. Follow all local, state, and federal regulations for the disposal of explosive

materials. Never dispose of calcium picrate down the drain, as it can form explosive salts with

metal plumbing.[4]

Disclaimer
This document is intended as a guide and is not a substitute for a formal Material Safety Data

Sheet. The information provided is based on the best available data for calcium picrate and

related compounds. Users should always consult with their institution's safety professionals

and refer to all relevant safety regulations before handling this material. The absence of

complete data for calcium picrate necessitates that it be treated with the utmost caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.jes.or.jp/mag/stem/Vol.64/documents/Vol.64,No.6,p.227-235.pdf
https://oag.ca.gov/sites/all/files/agweb/pdfs/cci/safety/picric.pdf
https://www.mcgill.ca/ehs/files/ehs/ehs-publ-019_v.2.0_picricacidguidelines_0.pdf
https://www.uthsc.edu/research/safety/documents/sop-picric-acid.pdf
https://ehs.stanford.edu/reference/information-picric-acid
https://cameochemicals.noaa.gov/chemical/14423
https://riskmanagement.sites.olt.ubc.ca/files/2019/05/SWP_Working_Safely_With_Picric-acid.pdf
https://www.benchchem.com/product/b104147#calcium-picrate-msds-and-safety-data-information
https://www.benchchem.com/product/b104147#calcium-picrate-msds-and-safety-data-information
https://www.benchchem.com/product/b104147#calcium-picrate-msds-and-safety-data-information
https://www.benchchem.com/product/b104147#calcium-picrate-msds-and-safety-data-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104147?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

